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Compound of Interest

Compound Name: NG-012

Cat. No.: B1246583 Get Quote

The proper disposal of NG-012, a novel nerve growth factor potentiator, is critical for

maintaining laboratory safety and environmental compliance.[1] Due to the absence of a

specific, publicly available Safety Data Sheet (SDS) for NG-012, this guidance is based on

general best practices for the disposal of research-grade chemical compounds. Researchers

must always consult their institution's Environmental Health and Safety (EHS) department for

specific protocols and adhere to local, state, and federal regulations.

Chemical and Physical Properties
A summary of the known properties of NG-012 is provided below. This information is essential

for a preliminary hazard assessment.

Property Value

CAS Number 141731-76-2

Alternate Names Orbuticin derivative

Molecular Formula C₃₂H₃₈O₁₅

Molecular Weight 662.64 g/mol

Application Nerve growth factor potentiator

Intended Use For Research Use Only

Table 1: Known properties of NG-012.[1]
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General Disposal Protocol for Research Chemicals
The following is a generalized, step-by-step procedure for the disposal of research chemicals

like NG-012, in the absence of specific manufacturer instructions.

1. Waste Identification and Segregation:

Hazard Assessment: In the absence of a specific SDS, treat NG-012 as a hazardous

chemical. Do not dispose of it down the sink or in regular trash.[2][3]

Segregation: Keep NG-012 waste separate from other chemical waste streams to avoid

unintended reactions.[3] Aqueous waste should be separated from solvent waste.

2. Container Management:

Compatible Container: Collect NG-012 waste in a container that is compatible with the

chemical. The container should be in good condition, with a tightly sealing lid to prevent

leaks.

Labeling: Clearly label the waste container with "HAZARDOUS WASTE" and the full

chemical name ("NG-012" or "Orbuticin derivative"). The date when waste was first added to

the container (the accumulation start date) must also be clearly marked.

3. Personal Protective Equipment (PPE):

When handling NG-012 waste, always wear appropriate PPE, including safety goggles, a lab

coat, and chemical-resistant gloves.

4. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is

under the control of the laboratory director.

Ensure the storage area is cool, dry, and away from direct sunlight or incompatible materials.

5. Final Disposal:
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Licensed Contractor: Arrange for the pickup and disposal of the hazardous waste through

your institution's EHS department, which will use a licensed waste disposal contractor.

Documentation: Complete all necessary paperwork, such as a hazardous waste tag or

manifest, as required by your institution and regulatory agencies.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of a research

chemical like NG-012.
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Caption: NG-012 Disposal Workflow.
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Emergency Procedures
In the event of a spill or exposure, follow these general emergency protocols:

If Inhaled: Move the individual to fresh air and seek medical attention.

On Skin: Remove contaminated clothing and rinse the affected area with plenty of soap and

water.

In Eyes: Immediately flush eyes with copious amounts of water for at least 15 minutes and

seek medical attention.

Spill: For a small spill, absorb the material with an inert, non-combustible absorbent, and

place it in the labeled hazardous waste container. For large spills, evacuate the area and

contact your institution's emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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